Cas no 70849-24-0 (D-Ribose-1-13C)

• Product name: D-Ribose-1-13C
• CAS No: 70849-24-0
• MF: C₅H₁₀O₅
• MW: 151.122557163239
• CID: 562690
• PubChem ID: 24881908

D-Ribose-1-13C Chemical and Physical Properties

Names and Identifiers

• D-Ribose-1-13C (9CI)
• D-Ribose-1-13C
• (3R,4R,5R)-5-(hydroxymethyl)oxolane-2,3,4-triol
• D-[1-13C]RIBOSE
• D-RIBOSE-1-13C 99%
• D-RIBOSE-1-13C, 99 ATOM % 13C
• 99atom%13c
• HMFHBZSHGGEWLO-UUOQNOHOSA-N
• 4-13C]-D-ribose

• MDL： MFCD00064325
• Inchi： 1S/C5H10O5/c6-1-2-3(7)4(8)5(9)10-2/h2-9H,1H2/t2-,3-,4-,5?/m1/s1/i5+1
• InChI Key： HMFHBZSHGGEWLO-LZOXQHQWSA-N
• SMILES： [C@H]1(CO)O[13CH](O)[C@H](O)[C@@H]1O

Computed Properties

• Exact Mass: 151.05600
• Monoisotopic Mass: 151.05617825g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2Ų
• XLogP3: -2

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 88-92 °C (dec.) (lit.)
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Methanol (Slightly), Water (Slightly)
• PSA: 90.15000
• LogP: -2.58230
• Optical Activity: [α]20/D -20, c = 4 in H2O
• Vapor Pressure: Not available

D-Ribose-1-13C Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Ribose-1-13C

Research Brief on 70849-24-0 and D-Ribose-1-13C: Advances in Chemical Biology and Pharmaceutical Applications

Recent studies on the compound 70849-24-0 and the isotopically labeled sugar D-Ribose-1-13C have unveiled significant progress in the fields of chemical biology and pharmaceutical research. These compounds are pivotal in metabolic pathway analysis, drug development, and diagnostic applications. This research brief consolidates the latest findings, methodologies, and implications of these substances, providing a comprehensive overview for professionals in the field.

The compound 70849-24-0, a chemical entity with a unique structure, has been investigated for its potential role in modulating enzymatic activities and cellular processes. Recent research highlights its application in the synthesis of novel therapeutic agents, particularly in targeting metabolic disorders. Concurrently, D-Ribose-1-13C, a stable isotope-labeled variant of ribose, has emerged as a critical tool in metabolic flux analysis, enabling precise tracking of carbohydrate metabolism in vivo.

One of the groundbreaking studies published this year utilized D-Ribose-1-13C to elucidate the pentose phosphate pathway's dynamics in cancer cells. The research demonstrated that isotopic labeling provided unparalleled clarity in mapping metabolic alterations, offering new insights into cancer cell adaptability and potential therapeutic vulnerabilities. This study underscores the importance of advanced isotopic techniques in understanding complex biological systems.

In parallel, investigations into 70849-24-0 have revealed its efficacy as an inhibitor of specific enzymes involved in inflammatory pathways. Preclinical trials have shown promising results in reducing inflammatory markers, suggesting its potential as a lead compound for developing anti-inflammatory drugs. The compound's mechanism of action, involving the disruption of key signaling cascades, has been meticulously characterized, paving the way for further optimization and clinical testing.

The synergy between 70849-24-0 and D-Ribose-1-13C is also being explored in the context of personalized medicine. Researchers are leveraging the precision of isotopic labeling to assess individual metabolic responses to 70849-24-0, aiming to tailor therapeutic regimens based on patient-specific metabolic profiles. This approach represents a significant leap toward precision medicine, where treatments are customized to maximize efficacy and minimize adverse effects.

Future directions for research include expanding the applications of these compounds in neurodegenerative diseases and aging-related metabolic dysfunctions. Preliminary data suggest that D-Ribose-1-13C could be instrumental in studying mitochondrial dysfunction, a hallmark of many age-related conditions. Similarly, 70849-24-0's potential in neuroprotection is being investigated, with early findings indicating its ability to mitigate oxidative stress in neuronal cells.

In conclusion, the ongoing research on 70849-24-0 and D-Ribose-1-13C highlights their transformative potential in chemical biology and pharmaceutical sciences. These compounds not only enhance our understanding of fundamental biological processes but also offer innovative solutions for therapeutic development. Continued exploration and collaboration across disciplines will undoubtedly unlock further advancements, solidifying their role in the future of medicine.